N-(2-(2-(2-(2-Hydroxyethoxy)ethoxy)ethoxy)ethyl)-5-((4S)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide

Specification

• CAS No.: 1322625-82-0
• Molecular Formula: C₁₈H₃₃N₃O₆S
• Molecular Weight: 419.54
• IUPAC Name: N-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethyl]-5-[(4S)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanamide
• Standard InChI: InChI=1S/C18H33N3O6S/c22-6-8-26-10-12-27-11-9-25-7-5-19-16(23)4-2-1-3-15-17-14(13-28-15)20-18(24)21-17/h14-15,17,22H,1-13H2,(H,19,23)(H2,20,21,24)/t14?,15-,17?/m0/s1
• SMILES: C1C2C(C(S1)CCCCC(=O)NCCOCCOCCOCCO)NC(=O)N2

Introduction

N-(2-(2-(2-(2-Hydroxyethoxy)ethoxy)ethoxy)ethyl)-5-((4S)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide is a complex organic compound featuring a unique structure that includes multiple ethoxy groups and a thienoimidazole ring. This compound has garnered significant attention in various scientific fields due to its potential applications in chemistry, biology, and medicine.

Synthesis Methods

The synthesis of this compound typically involves multiple steps:

• Preparation of the Thienoimidazole Core: The synthesis begins with the preparation of the thienoimidazole ring, which serves as the central structure of the compound.

• Etherification Reactions: The next step involves the sequential addition of ethoxy groups to the thienoimidazole core through etherification reactions.

• Coupling Reaction: The final step involves coupling the thienoimidazole core with the ethoxy-functionalized chain. This step often requires the use of a coupling agent like N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst.

Industrial production may involve optimizing these synthetic routes to improve yield and reduce costs, potentially utilizing continuous flow reactors for etherification steps and advanced purification techniques like high-performance liquid chromatography (HPLC).

Applications in Scientific Research

This compound has several applications across different fields:

• Chemistry: It serves as a building block for synthesizing more complex molecules.

• Biology: It is investigated for its potential as a biochemical probe due to its unique structure.

• Medicine: It is explored for its therapeutic properties, including as an inhibitor of specific enzymes or receptors.

• Industry: It is used in the development of advanced materials and as a precursor for functional polymers.

Mechanism of Action

The compound's mechanism of action involves interacting with specific molecular targets. It may bind to enzymes or receptors, inhibiting their activity and modulating biochemical pathways. For instance, it could act as an inhibitor of the phosphatidylinositol 3-kinase (PI3K) pathway, which is involved in cell growth and survival.

Comparison with Similar Compounds

Similar compounds include N-(2-(2-(2-(2-Hydroxyethoxy)ethoxy)ethoxy)ethyl)-5-((4S)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)butanamide and N-(2-(2-(2-(2-Hydroxyethoxy)ethoxy)ethoxy)ethyl)-5-((4S)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)hexanamide. The uniqueness of the compound lies in its specific combination of functional groups and its ability to interact with multiple molecular targets.

Biological Activity